Cas no 830319-65-8 (Pyrrolidine, 3-(3,4-dimethoxyphenyl)-1-[(4-methylphenyl)sulfonyl]-)
830319-65-8 structure
Product Name:Pyrrolidine, 3-(3,4-dimethoxyphenyl)-1-[(4-methylphenyl)sulfonyl]-
CAS No:830319-65-8
MF:C19H23NO4S
MW:361.455224275589
CID:679596
PubChem ID:12192782
Update Time:2025-04-19
Pyrrolidine, 3-(3,4-dimethoxyphenyl)-1-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties
Names and Identifiers
-
- Pyrrolidine, 3-(3,4-dimethoxyphenyl)-1-[(4-methylphenyl)sulfonyl]-
- 3-(3,4-dimethoxyphenyl)-1-(4-methylphenyl)sulfonylpyrrolidine
- 830319-65-8
- DTXSID90479882
-
- Inchi: 1S/C19H23NO4S/c1-14-4-7-17(8-5-14)25(21,22)20-11-10-16(13-20)15-6-9-18(23-2)19(12-15)24-3/h4-9,12,16H,10-11,13H2,1-3H3
- InChI Key: LZVOIMJUCKTGLD-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(N1CCC(C2C=CC(=C(C=2)OC)OC)C1)(=O)=O
Computed Properties
- Exact Mass: 361.13477939g/mol
- Monoisotopic Mass: 361.13477939g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 524
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 64.2Ų
Pyrrolidine, 3-(3,4-dimethoxyphenyl)-1-[(4-methylphenyl)sulfonyl]- Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
830319-65-8 (Pyrrolidine, 3-(3,4-dimethoxyphenyl)-1-[(4-methylphenyl)sulfonyl]-) Related Products
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